Cas no 35476-41-6 (4-Pentyn-2-ol, 2,3,3-trimethyl-)

• Product Name: 4-Pentyn-2-ol, 2,3,3-trimethyl-
• CAS No: 35476-41-6
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 1470621
• Update Time: 2024-08-23

4-Pentyn-2-ol, 2,3,3-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pentyn-2-ol, 2,3,3-trimethyl-

• Inchi： 1S/C8H14O/c1-6-7(2,3)8(4,5)9/h1,9H,2-5H3
• InChI Key： XJXIXFMWDJNRMM-UHFFFAOYSA-N
• SMILES： CC(C)(O)C(C)(C)C#C

Computed Properties

• Exact Mass: 126.10452

Experimental Properties

• Density: 0.889±0.06 g/cm3(Predicted)
• Boiling Point: 183.6±13.0 °C(Predicted)
• PSA: 20.23
• pka: 14.61±0.29(Predicted)